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Compound of Interest

Compound Name: 8-Hydroxy Amoxapine-d8

Cat. No.: B564158

Essential Safety and Handling of 8-Hydroxy
Amoxapine-d8

For researchers, scientists, and drug development professionals, the safe handling of 8-
Hydroxy Amoxapine-d8, a deuterated metabolite of the tetracyclic antidepressant Amoxapine,
is paramount. This document provides immediate and essential safety and logistical
information, including operational and disposal plans, to ensure the well-being of laboratory
personnel and the integrity of research.

For Research Use Only: 8-Hydroxy Amoxapine-d8 is intended for research purposes only
and is not for diagnostic or therapeutic use in humans or animals.[1][2]

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 8-Hydroxy Amoxapine-d8 is not readily
available, the hazard profile can be inferred from its parent compound, 8-Hydroxyamoxapine,
and the original drug, Amoxapine. The primary risks are associated with ingestion, skin and eye
contact, and inhalation.

Based on the GHS classification for 8-Hydroxyamoxapine, the substance is considered
hazardous.[1]

GHS Hazard Statements:
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o H302: Harmful if swallowed.[1][3][4]

e H315: Causes skin irritation.[1]

o H318: Causes serious eye damage.[1]

o H335: May cause respiratory irritation.[1]

e H410: Very toxic to aquatic life with long-lasting effects.[3]

Amoxapine, the parent drug, is also classified as an irritant and can cause developmental
toxicity.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table
summarizes the required PPE for handling 8-Hydroxy Amoxapine-d8.
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Body Part

Personal Protective
Equipment (PPE)

Specifications and Rationale

Hands

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. The inner glove
should be tucked under the
cuff of the lab coat, and the
outer glove should go over the
cuff. Change gloves every 30-
60 minutes or immediately if
contaminated, torn, or

punctured.

Body

Disposable, Low-Permeability

Gown

A solid-front, long-sleeved
gown with tight-fitting cuffs is
required to prevent skin

contact.

Eyes

Chemical Safety Goggles

Goggles are mandatory to
protect against splashes and
aerosols. Standard safety

glasses are insufficient.

Face

Face Shield (in addition to
goggles)

Use a face shield when there
is a significant risk of splashes,
such as during solution

preparation or spill cleanup.

Respiratory

N95 Respirator or higher

An N95 respirator should be
worn when handling the
powder form of the compound
to prevent inhalation. For
larger spills or aerosol-
generating procedures, a
chemical cartridge respirator

may be necessary.

Engineering Controls

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

All work with 8-Hydroxy Amoxapine-d8, especially handling of the solid powder, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Handling and Storage

e Handling: Avoid creating dust when working with the solid form. Use only in a well-ventilated

area. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents.

First Aid Measures

The following table outlines immediate actions to be taken in case of exposure.

Exposure Route

First Aid Procedure

If swallowed, rinse mouth with water. Do not

Ingestion induce vomiting. Call a poison control center or
seek immediate medical attention.[4]
Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.
Flush the affected area with copious amounts of
water for at least 15 minutes. Seek medical

attention if irritation develops.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[6]

Spill and Disposal Plan

Spill Cleanup:
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o Evacuate the area and ensure proper ventilation.
o Wear appropriate PPE as outlined above.

o For small spills, gently cover with an absorbent material (e.g., vermiculite, sand) and collect
into a sealed container for disposal.

e Avoid generating dust.
o Clean the spill area with a suitable detergent and water.

Waste Disposal: Dispose of 8-Hydroxy Amoxapine-d8 and any contaminated materials as
hazardous chemical waste. The preferred method of disposal for psychoactive substances is
incineration by a licensed waste disposal company.[7] All disposal activities must comply with
local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 8-Hydroxy Amoxapine-d8
in a laboratory setting.
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Handling Workflow for 8-Hydroxy Amoxapine-d8

Preparation
- Don appropriate PPE
- Prepare fume hood

Proceed to handling

Weighing
- Handle solid compound in fume hood
- Use anti-static weigh paper

Transfer solid

Dissolution
- Add solvent to solid in fume hood
- Vortex or sonicate to dissolve

Experimental Use
- Conduct experiment in designated area
- Maintain containment

Complete experiment

Post-Experiment Cleanup
- Decontaminate surfaces
- Remove PPE correctly

Segregate waste

Waste Disposal

- Segregate waste (solid, liquid, sharps)
- Dispose according to regulations

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 8-Hydroxy Amoxapine-d8.
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Logical Relationship of Safety Protocols

This diagram shows the hierarchical relationship of safety measures for handling 8-Hydroxy
Amoxapine-d8.

Hazard Mitigation Hierarchy

( ]

ost Effective

Administrative Controls
(e.g., SOPs, Training)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Amoxapine-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564158#personal-protective-equipment-for-handling-
8-hydroxy-amoxapine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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